Cas no 64356-72-5 (Acetic acid, hydroxy[[(phenylmethoxy)carbonyl]amino]-, methyl ester)

• Product Name: Acetic acid, hydroxy[[(phenylmethoxy)carbonyl]amino]-, methyl ester
• CAS No: 64356-72-5
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 424047
• PubChem ID: 12344741
• Update Time: 2025-10-24

Acetic acid, hydroxy[[(phenylmethoxy)carbonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, hydroxy[[(phenylmethoxy)carbonyl]amino]-, methyl ester
• Methyl 2-(((benzyloxy)carbonyl)amino)-2-hydroxyacetate
• 127357-38-4
• methyl 2-((benzyloxy)carbonylamino)-2-hydroxyacetate
• METHYL2-{[(BENZYLOXY)CARBONYL]AMINO}-2-HYDROXYACETATE
• Methyl 2-(benzyloxycarbonylamino)-2-hydroxyacetate
• methyl 2-hydroxy-2-(phenylmethoxycarbonylamino)acetate
• 64356-72-5

• MDL： MFCD20926111
• Inchi： 1S/C11H13NO5/c1-16-10(14)9(13)12-11(15)17-7-8-5-3-2-4-6-8/h2-6,9,13H,7H2,1H3,(H,12,15)
• InChI Key： GFINBRVQJRNUHU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OC)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.07939
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetic acid, hydroxy[[(phenylmethoxy)carbonyl]amino]-, methyl ester

Acetic acid, hydroxy[[(phenylmethoxy)carbonyl]amino]-, methyl ester and its CAS No. 64356-72-5: A Comprehensive Overview

Acetic acid, hydroxy[[(phenylmethoxy)carbonyl]amino]-, methyl ester, a compound with the CAS number 64356-72-5, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The molecular structure of this compound includes a hydroxy group, a phenylmethoxy carbonyl group, and an amino group, all of which contribute to its unique chemical properties and reactivity.

The synthesis of Acetic acid, hydroxy[[(phenylmethoxy)carbonyl]amino]-, methyl ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of the phenylmethoxy carbonyl group makes this compound a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. This group is known for its ability to participate in various transformations, including condensation reactions and nucleophilic substitutions, which are crucial for constructing biologically active scaffolds.

In recent years, there has been a growing interest in the development of new drugs that target specific biological pathways. The structural features of Acetic acid, hydroxy[[(phenylmethoxy)carbonyl]amino]-, methyl ester make it a promising candidate for such applications. For instance, the hydroxy group can serve as a hydrogen bond acceptor or donor, which is essential for interactions with biological targets. Additionally, the phenylmethoxy carbonyl group can be used to introduce rigidity into molecular structures, which can enhance binding affinity to proteins or enzymes.

The pharmaceutical industry has been exploring various derivatives of this compound to develop new therapeutic agents. One notable area of research has been the use of this compound in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in many biological processes, including inflammation and cancer progression. By designing molecules that specifically inhibit these enzymes, researchers aim to develop drugs that can modulate these processes effectively.

Recent studies have also highlighted the potential of Acetic acid, hydroxy[[(phenylmethoxy)carbonyl]amino]-, methyl ester in the development of kinase inhibitors. Kinases are another class of enzymes that are involved in cell signaling pathways and are often implicated in diseases such as cancer. The ability to selectively inhibit specific kinases has been a major goal in drug discovery efforts. The structural motifs present in this compound make it a versatile building block for designing kinase inhibitors with high specificity and potency.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Acetic acid, hydroxy[[(phenylmethoxy)carbonyl]amino]-, methyl ester and biological targets. These tools allow researchers to predict how a molecule will behave within a biological system and to optimize its structure for better efficacy. By leveraging computational methods, scientists can accelerate the drug discovery process and identify promising candidates for further development.

In addition to its pharmaceutical applications, this compound has also shown potential in materials science. The unique chemical properties of its structure make it suitable for use as a monomer or intermediate in the synthesis of polymers with specialized functionalities. These polymers can be tailored for applications such as drug delivery systems or smart materials that respond to external stimuli.

The environmental impact of chemical synthesis is another important consideration when developing new compounds like Acetic acid, hydroxy[[(phenylmethoxy)carbonyl]amino]-, methyl ester. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during synthesis. By adopting sustainable practices, the chemical industry can ensure that new compounds are developed responsibly while maintaining high standards of quality and efficiency.

The future prospects for this compound are promising as research continues to uncover new applications and synthetic strategies. Advances in synthetic methodologies will enable the production of more complex derivatives with enhanced properties. Additionally, collaborations between academia and industry will foster innovation and accelerate the translation of laboratory discoveries into clinical applications.